Cas no 953747-32-5 (Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)-)

• Product Name: Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)-
• CAS No: 953747-32-5
• MF: C₁₁H₆N₂O₄
• MW: 230.176342487335
• CID: 5226940
• Update Time: 2025-06-10

Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)-

• Inchi： 1S/C11H6N2O4/c14-11(15)6-4-7-9(8-2-1-3-16-8)13-17-10(7)12-5-6/h1-5H,(H,14,15)
• InChI Key： OVZUSCNYHWAYGW-UHFFFAOYSA-N
• SMILES： C12ON=C(C3=CC=CO3)C1=CC(C(O)=O)=CN=2

Additional information on Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)-

Comprehensive Overview of Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)- (CAS No. 953747-32-5)

The compound Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)- (CAS No. 953747-32-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This furan-substituted isoxazolopyridine derivative is part of a growing class of compounds being explored for their applications in drug discovery and material science. The presence of both isoxazole and pyridine rings in its core structure contributes to its versatility, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)- has surged, driven by their potential in addressing challenges such as antibiotic resistance and chronic diseases. Researchers are particularly interested in its molecular interactions with biological targets, which could lead to breakthroughs in treating inflammatory disorders and metabolic syndromes. The compound's furyl group enhances its binding affinity to certain enzymes, a property that is being leveraged in the development of next-generation inhibitors.

The synthesis of CAS No. 953747-32-5 involves multi-step organic reactions, often starting from readily available pyridine precursors. Key steps include cyclization to form the isoxazole ring and subsequent functionalization to introduce the furan moiety. Recent advancements in green chemistry have also explored eco-friendly catalytic methods to produce this compound with higher yields and lower environmental impact—a topic highly relevant to today's sustainability-focused research landscape.

From an analytical perspective, Isoxazolo[5,4-b]pyridine-5-carboxylic acid derivatives are characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional structure, which is crucial for understanding its structure-activity relationships (SAR). The carboxylic acid functional group at position 5 allows for further derivatization, enabling the creation of esters, amides, and other bioactive analogs.

In the context of current drug discovery trends, this compound aligns with the search for small molecule modulators of protein-protein interactions—a hot topic in oncology and neurodegenerative disease research. Its bicyclic system provides structural rigidity that can improve target selectivity, while the furan ring contributes to favorable pharmacokinetic properties. Computational studies using molecular docking and QSAR models have predicted promising binding modes with various disease-relevant proteins.

The agrochemical industry has also shown interest in 3-(2-furanyl)-isoxazolopyridine derivatives as potential crop protection agents. Their ability to interfere with pest metabolism while maintaining low toxicity to non-target organisms makes them attractive candidates for sustainable agriculture solutions. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's commercial importance.

Quality control of CAS 953747-32-5 requires strict adherence to Good Manufacturing Practices (GMP), particularly when produced for research or commercial use. Analytical methods must detect and quantify any impurities that could affect the compound's performance in downstream applications. The development of robust HPLC methods for this purpose remains an active area of method development in analytical chemistry laboratories worldwide.

As the scientific community continues to explore polyheterocyclic systems, Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)- stands out as a promising lead structure. Its combination of hydrogen bond donors and acceptors, along with aromatic systems capable of π-stacking interactions, makes it a versatile building block for medicinal chemistry. Future research directions may focus on optimizing its bioavailability and target engagement properties through systematic structural modifications.

The patent landscape surrounding isoxazolopyridine carboxylates has expanded significantly in the past decade, reflecting their growing industrial relevance. Intellectual property protections often cover specific derivatives, synthetic methods, and therapeutic uses of these compounds. Researchers and companies working with 953747-32-5 must navigate this complex patent environment carefully to ensure freedom-to-operate in their applications.

From a safety perspective, standard handling procedures for organic research chemicals apply to this compound. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance. Material Safety Data Sheets (MSDS) provide essential guidance on storage conditions, personal protective equipment, and emergency measures specific to this material.

In conclusion, Isoxazolo[5,4-b]pyridine-5-carboxylic acid, 3-(2-furanyl)- represents an important class of nitrogen-containing heterocycles with wide-ranging potential in life sciences. Its continued study contributes to our understanding of molecular recognition principles and facilitates the development of innovative solutions to pressing health and agricultural challenges. As research tools and synthetic methodologies advance, we can anticipate new discoveries that will further unlock the value of this fascinating chemical entity.